Cas no 2138192-40-0 (Sodium 4-(benzyloxy)-3-(propan-2-yl)benzene-1-sulfinate)

• Product Name: Sodium 4-(benzyloxy)-3-(propan-2-yl)benzene-1-sulfinate
• CAS No: 2138192-40-0
• MF: C₁₆H₁₇NaO₃S
• MW: 312.359154462814
• CID: 6445245
• PubChem ID: 165454155
• Update Time: 2025-06-11

Sodium 4-(benzyloxy)-3-(propan-2-yl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-724759
• 2138192-40-0
• sodium 4-(benzyloxy)-3-(propan-2-yl)benzene-1-sulfinate
• Sodium 4-(benzyloxy)-3-(propan-2-yl)benzene-1-sulfinate

• Inchi： 1S/C16H18O3S.Na/c1-12(2)15-10-14(20(17)18)8-9-16(15)19-11-13-6-4-3-5-7-13;/h3-10,12H,11H2,1-2H3,(H,17,18);/q;+1/p-1
• InChI Key： KXYGFAMAJGEXHC-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=C(C=1)C(C)C)OCC1C=CC=CC=1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 312.07960986g/mol
• Monoisotopic Mass: 312.07960986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on Sodium 4-(benzyloxy)-3-(propan-2-yl)benzene-1-sulfinate

Introduction to Sodium 4-(benzyloxy)-3-(propan-2-yl)benzene-1-sulfinate (CAS No. 2138192-40-0)

Sodium 4-(benzyloxy)-3-(propan-2-yl)benzene-1-sulfinate (CAS No. 2138192-40-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique sulfinate functional group and aromatic structure, exhibits a range of potential applications that make it a subject of interest for scientists and researchers worldwide.

The molecular structure of Sodium 4-(benzyloxy)-3-(propan-2-yl)benzene-1-sulfinate consists of a benzene ring substituted with a benzyloxy group at the 4-position and a propan-2-yl group at the 3-position, further modified by a sulfinate group at the 1-position. This arrangement imparts distinct chemical properties that are conducive to various biochemical interactions, making it a valuable candidate for drug development and material science applications.

In recent years, the study of sulfinate-containing compounds has seen considerable progress, particularly in their role as intermediates in the synthesis of more complex molecules. The sulfinate group, known for its stability and reactivity, allows for versatile chemical transformations that can be exploited in the creation of novel pharmaceuticals. Sodium 4-(benzyloxy)-3-(propan-2-yl)benzene-1-sulfinate, with its specific substitution pattern, offers a unique platform for such explorations.

One of the most promising areas of research involving Sodium 4-(benzyloxy)-3-(propan-2-yl)benzene-1-sulfinate is its potential use as a precursor in the synthesis of bioactive molecules. The benzyloxy and propan-2-yl groups provide handles for further functionalization, enabling chemists to tailor the compound's properties for specific biological targets. This flexibility has made it an attractive choice for medicinal chemists looking to develop new therapeutic agents.

The sulfinate group itself is known to participate in various biochemical pathways, including those involving enzyme inhibition and signal transduction. By incorporating this moiety into a molecule like Sodium 4-(benzyloxy)-3-(propan-2-yl)benzene-1-sulfinate, researchers can potentially modulate these pathways to achieve desired pharmacological effects. This has led to several studies exploring its applications in areas such as anti-inflammatory and anticancer therapies.

Recent advancements in synthetic methodologies have also enhanced the accessibility of Sodium 4-(benzyloxy)-3-(propan-2-yl)benzene-1-sulfinate. Improved synthetic routes have not only increased yield but also reduced costs, making it more feasible for large-scale applications. These developments are crucial for translating laboratory findings into practical pharmaceutical solutions.

The compound's stability under various conditions is another key factor contributing to its appeal. Unlike some other sulfinate derivatives that may degrade under certain circumstances, Sodium 4-(benzyloxy)-3-(propan-2-yl)benzene-1-sulfinate maintains its integrity, ensuring consistent performance in both research and industrial settings. This reliability is essential for applications where consistency is paramount.

In addition to its pharmaceutical potential, Sodium 4-(benzyloxy)-3-(propan-2-yl)benzene-1-sulfinate has shown promise in material science applications. Its unique structural features make it suitable for use as a building block in the development of advanced materials with tailored properties. For instance, it could be employed in the creation of polymers or coatings that exhibit enhanced durability or biocompatibility.

The growing interest in green chemistry has also influenced the research direction surrounding Sodium 4-(benzyloxy)-3-(propan-2-yl)benzene-1-sulfinate. Efforts are being made to develop synthetic processes that minimize waste and reduce environmental impact. These sustainable approaches align with broader industry trends and highlight the compound's versatility beyond traditional chemical applications.

The future prospects for Sodium 4-(benzyloxy)-3-(propan-2-yl)benzene-1-sulfinate are vast and multifaceted. As research continues to uncover new applications and refine synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings. Its unique combination of reactivity, stability, and versatility makes it a cornerstone in modern chemical research.